2-(acetylamino)-N-(4-methoxyphenyl)-3-morpholino-3-oxopropanamide

• IUPAC Name: 2-acetamido-N-(4-methoxyphenyl)-3-morpholin-4-yl-3-oxopropanamide
• InChI: InChI=1S/C16H21N3O5/c1-11(20)17-14(16(22)19-7-9-24-10-8-19)15(21)18-12-3-5-13(23-2)6-4-12/h3-6,14H,7-10H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: AXNDUJOZOAMMOB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C(=O)NC1=CC=C(C=C1)OC)C(=O)N2CCOCC2
• Molecular Formula: C16H21N3O5
• Molecular Weight: 335.35 g/mol

Description

2-(Acetylamino)-N-(4-methoxyphenyl)-3-morpholino-3-oxopropanamide, or 2-AMMOP, is a novel small molecule that has been studied for its potential applications in scientific research. It is a versatile compound, with a wide range of potential applications, including as a neurotransmitter agonist, a ligand for G-protein coupled receptors, and as an inhibitor of histone deacetylase (HDAC). As such, it has been studied for its potential as a therapeutic agent, as well as for its potential use in laboratory experiments.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

Chemists appreciate the compound’s synthetic accessibility and versatility. It serves as a valuable building block for designing novel molecules. Researchers can modify its functional groups to create derivatives with enhanced properties. Medicinal chemists explore its potential as a scaffold for drug development.